Cas no 380477-03-2 (Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380477-03-2
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5449138
• PubChem ID: 1516664
• Update Time: 2025-07-14

Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[((E)-2-CYANO-3-{3-ETHOXY-4-[(4-FLUOROBENZYL)OXY]PHENYL}-2-PROPENOYL)AMINO]BENZOATE
• STK522824
• 380477-03-2
• methyl 2-(2-cyano-3-{3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl}prop-2-enamido)benzoate
• EN300-26602309
• methyl 2-{[(2E)-2-cyano-3-{3-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}prop-2-enoyl]amino}benzoate
• Z56832649
• AKOS001009662
• methyl 2-[[(E)-2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]prop-2-enoyl]amino]benzoate
• Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

• Inchi： 1S/C27H23FN2O5/c1-3-34-25-15-19(10-13-24(25)35-17-18-8-11-21(28)12-9-18)14-20(16-29)26(31)30-23-7-5-4-6-22(23)27(32)33-2/h4-15H,3,17H2,1-2H3,(H,30,31)
• InChI Key： PBEUKCHGKDPLTC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(F)C=C2)C(OCC)=C1

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 682.8±55.0 °C(Predicted)
• pka: 10.30±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS No. 380477-03-2): A Comprehensive Overview

Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate, identified by its CAS number 380477-03-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups, including cyano, ethoxy, and fluorophenyl methoxy substituents, contributes to its unique chemical properties and biological activity.

The< strong>Methyl 2-[...benzoate] moiety in the compound's name suggests a benzoic acid derivative, which is a well-documented class of compounds with diverse pharmacological effects. Benzoic acid derivatives are widely studied for their antimicrobial, anti-inflammatory, and analgesic properties. The presence of additional functional groups, such as the cyano group and the enone system (indicated by the "-1 oxo -2-propenyl" part), further enhances the compound's potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such complex molecules with greater precision. The use of high-throughput screening techniques has facilitated the identification of novel bioactive compounds, including derivatives of benzoic acid. The< strong>fluorophenyl methoxy group, in particular, has been shown to modulate receptor binding affinity and metabolic stability, making it a valuable feature in drug design.

In the context of modern drug discovery, Methyl 2-[...benzoate] represents a promising candidate for further investigation. Its unique structural features suggest potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The< strong>cyano group may contribute to its ability to interact with biological targets such as enzymes and receptors, while the< strong>ethoxy group could influence its solubility and bioavailability.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation, have been employed to construct the complex framework of Methyl 2-[...benzoate]. These techniques ensure that the final product possesses the desired stereochemical configuration and functional groups.

Evaluation of Methyl 2-[...benzoate]'s biological activity has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, its ability to modulate the activity of cyclooxygenase (COX) enzymes could make it a candidate for developing anti-inflammatory drugs. Additionally, its interaction with neurotransmitter receptors suggests possible applications in treating neurological disorders.

The< strong>Methyl benzoate moiety is particularly noteworthy for its role in enhancing pharmacokinetic properties. The ester group can improve oral bioavailability while reducing toxicity, making it an attractive feature for drug development. Furthermore, the presence of multiple aromatic rings increases the compound's lipophilicity, which is often essential for crossing biological membranes.

The< strong>CAS No. 380477-03-2 designation ensures that researchers can reliably identify and source this compound for their studies. As research continues to uncover new applications for Methyl 2-[...benzoate], it is likely that this molecule will play a significant role in future therapeutic strategies. Its complex structure and diverse functional groups make it a versatile scaffold for drug design, offering opportunities to develop innovative treatments for a wide range of diseases.

In conclusion, Methyl 2-[...benzoate] is a compound with remarkable potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As our understanding of molecular interactions grows, compounds like Methyl 2-[...benzoate] will continue to be explored for their therapeutic benefits.